Cas no 135381-77-0 (Flezelastine)

• Product Name: Flezelastine
• CAS No: 135381-77-0
• MF: C₂₉H₃₀FN₃O
• MW: 455.566410541534
• CID: 64357
• PubChem ID: 60432
• Update Time: 2025-04-18

Flezelastine Chemical and Physical Properties

Names and Identifiers

• Flezelastine
• 4-[(4-Fluorophenyl)methyl]-2-[hexahydro-1-(2-phenylethyl)-1H-azepin-4-yl]-1(2H)-phthalazinone
• 4-[(4-fluorophenyl)methyl]-2-[1-(2-phenylethyl)azepan-4-yl]phthalazin-1-one
• 4-[(4-fluorophenyl)methyl]-2-(1-phenethylazepan-4-yl)phthalazin-1-one
• flezelastine[inn]
• 77K18757UK
• (+-)-4-(p-Fluorobenzyl)-2-(hexahydro-1-phenethyl-1H-azepin-4-yl)-1(2H)-phthalazinone
• 135381-77-0
• CHEMBL1742475
• UNII-77K18757UK
• 4-[(4-Fluorophenyl)methyl]-2-[1-(2-phenylethyl)azepan-4-yl]phthalazin-1(2H)-one
• 4-((4-fluorophenyl)methyl)-2-(hexahydro-1-(phenylethyl)-1H-azepin-4-yl)-1-2H-phthalazinone hydrochloride
• SCHEMBL62291
• (+/-)-4-(P-FLUOROBENZYL)-2-(HEXAHYDRO-1-PHENETHYL-1H-AZEPIN-4-YL)-1(2H)-PHTHALAZINONE
• 1(2H)-PHTHALAZINONE, 4-((4-FLUOROPHENYL)METHYL)-2-(HEXAHYDRO-1-(2-PHENYLETHYL)-1H-AZEPIN-4-YL)-
• 1(2H)-PHTHALAZINONE, 4-((4-FLUOROPHENYL)METHYL)-2-(HEXAHYDRO-1-(2-PHENYLETHYL)-1H-AZEPIN-4-YL)-, (+/-)-
• DTXSID90869845
• Q27266588
• Flezelastine [INN]

• Inchi： 1S/C29H30FN3O/c30-24-14-12-23(13-15-24)21-28-26-10-4-5-11-27(26)29(34)33(31-28)25-9-6-18-32(20-17-25)19-16-22-7-2-1-3-8-22/h1-5,7-8,10-15,25H,6,9,16-21H2
• InChI Key： HQFSNUYUXXPVKL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC1C2C=CC=CC=2C(N(C2CCCN(CCC3C=CC=CC=3)CC2)N=1)=O

Computed Properties

• Exact Mass: 455.23700
• Monoisotopic Mass: 455.237
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.9A^2
• XLogP3: 5.8

Experimental Properties

• Density: 1.18
• Boiling Point: 606.7°Cat760mmHg
• Flash Point: 320.7°C
• Refractive Index: 1.623
• PSA: 38.13000
• LogP: 5.33400